2-(4-methoxyphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide
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Description
2-(4-methoxyphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide, also known as MPQ, is a quinazoline derivative that has been studied for its potential use in various scientific research applications. This compound has been synthesized using different methods and has been found to have promising biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Structural Aspects and Properties
Research has shown interest in the structural aspects of compounds related to "2-(4-methoxyphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide", focusing on their crystalline structures and properties when interacting with different chemicals. For instance, studies on amide-containing isoquinoline derivatives have explored how these compounds form gels or crystalline solids upon treatment with various acids, revealing insights into their molecular organization and potential for forming host–guest complexes with enhanced fluorescence emissions (Karmakar, Sarma, & Baruah, 2007).
Biological Activity
Several quinazoline derivatives, sharing a core structure with the specified compound, have been synthesized and tested for various biological activities. Notably, these activities range from antimicrobial, antitumor, and antioxidant effects to anxiolytic and antidepressant properties. Some compounds have shown significant activity in preclinical models, highlighting the therapeutic potential of quinazoline derivatives in drug development. For instance, novel quinazoline and acetamide derivatives have demonstrated promising anti-ulcerogenic and anti-ulcerative colitis activities, suggesting a potential for the treatment of gastrointestinal disorders (Alasmary et al., 2017).
Pharmacological Evaluations
Quinazoline derivatives, similar to "2-(4-methoxyphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide", have been subject to pharmacological evaluations to assess their therapeutic efficacy. For example, derivatives have been evaluated for their analgesic and anti-inflammatory activities, with some compounds showing potent effects compared to standard drugs. These findings indicate the potential of such compounds in developing new therapeutic agents for pain and inflammation management (Alagarsamy et al., 2011).
properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4S/c1-23-11-6-8-12(9-7-11)24-10-15(21)19-20-16(22)13-4-2-3-5-14(13)18-17(20)25/h2-9H,10H2,1H3,(H,18,25)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSPFMPPBZJDQLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NN2C(=O)C3=CC=CC=C3NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenoxy)-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.